Cas no 749920-15-8 (2-chloro-1-1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one)

• Product Name: 2-chloro-1-1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one
• CAS No: 749920-15-8
• MF: C₁₆H₁₈ClNO
• MW: 275.773223400116
• CID: 3107144
• PubChem ID: 2120061
• Update Time: 2025-07-19

2-chloro-1-1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethanone
• 2-chloro-1-1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one
• 749920-15-8
• G23997
• EN300-09829
• AKOS001073364
• DTXSID801150979
• 2-chloro-1-[1-(3,5-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]ethanone
• Z56989551
• CS-0221704
• 2-chloro-1-[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethan-1-one

• Inchi： 1S/C16H18ClNO/c1-10-5-11(2)7-14(6-10)18-12(3)8-15(13(18)4)16(19)9-17/h5-8H,9H2,1-4H3
• InChI Key： TXBANKQTNXOZPT-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C)N(C2C=C(C)C=C(C)C=2)C=1C)=O

Computed Properties

• Exact Mass: 275.1076919Da
• Monoisotopic Mass: 275.1076919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-chloro-1-1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one

Introduction to 2-Chloro-1-(3,5-Dimethylphenyl)-2,5-Dimethyl-1H-Pyrrol-3-Ylethan-1-One (CAS No. 749920-15-8)

2-Chloro-1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one, with the CAS number 749920-15-8, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of pyrroles and features a unique combination of functional groups, including a chloro substituent, a dimethylphenyl group, and a dimethylpyrrole moiety. These structural elements contribute to its potential applications in various scientific and pharmaceutical domains.

The synthesis of 2-chloro-1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one typically involves multi-step reactions, starting from readily available starting materials. The key steps often include the formation of the pyrrole ring through a cyclization reaction and the subsequent introduction of the chloro and dimethylphenyl substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production, making it more accessible for research and development purposes.

In terms of its chemical properties, 2-chloro-1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one exhibits notable stability under standard laboratory conditions. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for a wide range of experimental protocols, including spectroscopic analysis and biological assays.

The biological activity of 2-chloro-1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one has been the subject of several recent studies. One area of particular interest is its potential as a lead compound for drug discovery. Research has shown that this compound possesses anti-inflammatory properties, which could be beneficial in the treatment of various inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-chloro-1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one effectively inhibited the production of pro-inflammatory cytokines in vitro.

Beyond its anti-inflammatory effects, 2-chloro-1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one has also shown promise in neuroprotective applications. A study conducted by a team at the University of California found that this compound could protect neuronal cells from oxidative stress-induced damage. This neuroprotective activity is attributed to its ability to modulate key signaling pathways involved in cell survival and death.

In addition to its therapeutic potential, 2-chloro-1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one has been explored for its use as a probe in chemical biology research. Its unique structure allows it to interact with specific biomolecules, making it a valuable tool for studying protein function and interactions. For example, researchers at Harvard University utilized this compound to investigate the role of certain enzymes in cellular signaling pathways.

The safety profile of 2-chloro-1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one is another important aspect that has been evaluated. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), further safety assessments are necessary before it can be considered for clinical trials.

In conclusion, 2-chloro-1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-y lethanone (CAS No. 749920 - 15 - 8) is a promising compound with diverse applications in both fundamental research and drug development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation. As research continues to uncover its full potential, this compound may play a significant role in advancing our understanding of various biological processes and developing new therapeutic strategies.